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Compound of Interest

Compound Name: 5-Chloroisothiazol-3-ol

CAS No.: 25629-58-7

Cat. No.: B1278809

Get Quote

A precise understanding of a molecule's physical and spectral characteristics is fundamental to

its application and analysis.

Chemical Structure and Identification
CMI is an organochlorine and organosulfur compound featuring a five-membered

isothiazolinone heterocyclic ring.[6]

Caption: Chemical structure of 5-Chloro-2-methyl-4-isothiazolin-3-one.

Table 1: Chemical Identifiers and Core Properties
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Property Value Source(s)

IUPAC Name
5-chloro-2-methyl-1,2-thiazol-

3(2H)-one
[7]

CAS Number 26172-55-4 [8][9]

Molecular Formula C₄H₄ClNOS [1][8][9]

Molecular Weight 149.60 g/mol [1][2]

Synonyms
CMI, MCI, CMIT,

Methylchloroisothiazolinone
[1][4][6]

Appearance
White to light yellow crystalline

solid or liquid
[1][2][9][10]

Melting Point 52-55 °C [1][2][9]

Boiling Point 200.2 °C [9][11]

Density
1.25 - 1.29 g/mL (for typical

aqueous solutions)
[2][10]

Solubility Miscible in water [1][2][9]

Vapor Pressure 0.018 mmHg at 25 °C [2]

LogP (n-octanol/water) 0.401 [2][9]

Spectroscopic Data
Characterization and quantification of CMI are routinely performed using standard analytical

techniques.

Mass Spectrometry (MS): Electron ionization (EI) is a common method for the analysis of

CMI. The NIST Chemistry WebBook provides reference mass spectra for this compound,

which is essential for identification in complex matrices.[8][12] The molecular ion peak would

be expected at m/z 149 (for ³⁵Cl) and 151 (for ³⁷Cl) in an approximate 3:1 ratio.

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹³C NMR spectral data is available and

serves as a definitive tool for structural confirmation.[2] While experimental ¹H NMR spectra
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are less commonly published, predicted spectra are available and can aid in structural

elucidation.[13]

Infrared (IR) Spectroscopy: The IR spectrum of CMI is characterized by key functional group

absorptions. Expected prominent peaks would include a strong carbonyl (C=O) stretch from

the ketone group, C=C stretching from the heterocyclic ring, and vibrations corresponding to

the C-Cl and S-N bonds.

Part 2: Synthesis, Reactivity, and Mechanism of
Action
The efficacy of CMI is a direct result of its unique chemical reactivity, which is engineered

through its synthesis.

Synthesis Pathway
A prevalent industrial synthesis route involves the multi-point chlorination of N,N'-dimethyl-3,3'-

dithiodipropionamide in a solvent like ethyl acetate.[14] The process is typically catalyzed and

carefully temperature-controlled to achieve a high yield of the desired 3:1 CMI/MI mixture.[14]

Caption: Generalized workflow for the industrial synthesis of CMI.

Alternative synthetic routes may start from precursors such as 5-amino-3-methylisothiazole

hydrochloride, which is chlorinated using agents like sulfuryl chloride.[15]

Chemical Reactivity and Stability
The isothiazolinone ring is the center of CMI's reactivity.

pH Sensitivity: CMI exhibits greater stability in acidic conditions.[16] As the pH increases into

alkaline territory, the rate of degradation accelerates significantly.[16] This is a critical factor

in formulating products, as an alkaline environment can diminish its preservative efficacy

over time.

Degradation Pathways: The degradation of CMI primarily involves the nucleophilic attack and

subsequent opening of the isothiazolinone ring.[16] This can lead to the loss of the chlorine

and sulfur atoms, ultimately breaking down into smaller organic acids like N-
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methylmalonamic acid.[16] The presence of nucleophiles, such as thiols or amines in a

formulation, can facilitate this degradation.[16] Furthermore, studies have shown that CMI

degradation is enhanced in the presence of iron but not other metals like copper.[17][18]

Photostability: CMI can undergo photolytic degradation, particularly at lower pH values.[16]

[19] The proposed pathways involve either the cleavage of the isothiazolone ring or a

phototransposition reaction.[16]

Mechanism of Antimicrobial Action
The biocidal activity of CMI is a rapid, multi-step process targeting microbial cells. The key is

the electrophilic nature of the sulfur atom in the isothiazolinone ring.

CMI diffuses across
cell membrane/wall

Electron-deficient Sulfur on CMI
reacts with nucleophilic groups

Primary Target:
Thiol groups (-SH) in

Cysteine residues of enzymes

Oxidation of Thiols &
Formation of Disulfide Bonds

Inhibition of key metabolic enzymes
(e.g., in respiration)

Disruption of metabolic pathways,
loss of function, cell death
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Caption: Mechanism of action for CMI as a biocide.

The process begins with the rapid diffusion of CMI through the cell membrane.[5] Inside the

cell, the electron-deficient sulfur atom acts as a potent electrophile, readily reacting with cellular

nucleophiles.[5] The primary targets are the thiol groups of cysteine residues found in essential

enzymes.[1][4] This reaction leads to the irreversible inhibition of key metabolic pathways, such

as respiration, ultimately causing cell death.[5] This multi-targeted action is a reason for its

broad-spectrum efficacy and the low incidence of microbial resistance.

Part 3: Applications and Biological Activity
CMI is almost exclusively used for its potent biological activity as a microbial control agent.

Table 2: Key Applications of 5-Chloro-2-methyl-4-isothiazolin-3-one
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Application Area Specific Use Rationale Source(s)

Personal Care

Products

Preservative in rinse-

off cosmetics

(shampoos, body

washes)

Prevents bacterial and

fungal spoilage of

water-based

formulations.

[2][4][6]

Industrial Products

Preservative in paints,

adhesives, polymer

emulsions

Inhibits microbial

growth that can cause

discoloration, foul

odors, and product

degradation.

[2][3]

Water Treatment

Biocide in industrial

cooling towers, pulp &

paper mills

Controls the formation

of slime (biofilm) on

surfaces, which can

impede heat transfer

and cause corrosion.

[3][4]

Metalworking Fluids

Biocide to prevent

microbial degradation

of cutting oils

Maintains fluid

integrity and prevents

the growth of bacteria

that can cause

rancidity and pose a

health risk to workers.

[2][4]

Diagnostic Use

Allergenic

epicutaneous patch

tests

Used as a

standardized chemical

allergen to diagnose

allergic contact

dermatitis (ACD).

[2][3][6]

Toxicology and Sensitization
While highly effective, CMI is also recognized for its toxicological profile. It is classified as toxic

if swallowed, in contact with skin, or if inhaled.[11] It is a corrosive substance that can cause

severe skin burns and eye damage at high concentrations.[11]
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The most significant issue for its use in consumer products is its potential as a skin sensitizer.

[2][4] CMI can elicit an allergic contact dermatitis (ACD) response in susceptible individuals,

characterized by redness, itching, and flaky skin.[2][6] This has led to strict regulatory limits on

its concentration in cosmetics, with much lower levels permitted in leave-on products (e.g.,

lotions) compared to rinse-off products.[1][2]

Part 4: Safety and Handling Protocols
Given its hazardous properties, strict adherence to safety protocols is mandatory when

handling CMI.

Hazard Identification (GHS Classification)
Acute Toxicity: Category 3 (Oral, Dermal, Inhalation)[11]

Skin Corrosion/Irritation: Category 1B (Causes severe skin burns and eye damage)[11]

Serious Eye Damage: Category 1[11]

Skin Sensitization: Category 1A (May cause an allergic skin reaction)[20][21]

Aquatic Hazard: Very toxic to aquatic life with long-lasting effects[11]

Experimental Protocol: Safe Handling and PPE
This protocol outlines the essential steps for handling CMI solutions in a laboratory setting. This

system is self-validating by minimizing exposure at every step.

Preparation and Engineering Controls:

Work must be conducted in a well-ventilated area, preferably within a chemical fume hood,

to prevent inhalation of vapors or aerosols.[11][21]

Ensure an eyewash station and safety shower are immediately accessible.

Prohibit eating, drinking, or smoking in the handling area.[9]

Personal Protective Equipment (PPE):
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Hand Protection: Wear chemically resistant gloves (e.g., nitrile, neoprene). Immediately

remove and dispose of gloves if they become contaminated.[11][20]

Eye/Face Protection: Use safety glasses with side shields or chemical goggles. A face

shield may be required for splash hazards.[9][11]

Skin and Body Protection: Wear a lab coat or chemical-resistant apron. Ensure

contaminated work clothing is not allowed out of the workplace and is decontaminated

before reuse.[11][20]

Handling and Dispensing:

Avoid all direct contact with the substance.[20]

When transferring, use appropriate tools (e.g., pipettes, graduated cylinders) to minimize

splashing.

Keep containers tightly closed when not in use.[11]

Spill and Emergency Procedures:

Skin Contact: Immediately remove all contaminated clothing. Rinse the affected skin area

with large amounts of soap and water for at least 15 minutes. Seek medical attention.[11]

[21]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, removing

contact lenses if present and easy to do. Seek immediate medical attention.[11][21]

Small Spills: Absorb the spill with inert material (e.g., sand, vermiculite), place it in a

suitable container for disposal, and ventilate the area.[11]

Storage:

Store in a cool, dry, well-ventilated, and locked-up area.[20][22]

Keep away from incompatible materials, especially strong oxidizing agents.[11][20]

Conclusion
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5-Chloro-2-methyl-4-isothiazolin-3-one is a molecule of profound industrial importance, defined

by its highly effective, broad-spectrum antimicrobial properties. Its mechanism of action,

involving a targeted attack on microbial thiol-containing enzymes, makes it an invaluable

preservative and biocide across numerous sectors. However, its chemical reactivity also

underpins its hazardous nature as a corrosive agent and a potent skin sensitizer. For the

research and development professional, a deep, causal understanding of its properties—from

pH stability and degradation pathways to its toxicological profile—is not merely academic but

essential for its safe and effective application. Proper handling, adherence to regulatory

concentration limits, and an awareness of its environmental impact are paramount in

harnessing the benefits of this powerful chemical while mitigating its risks.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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